N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C17H11ClN2O3S
• Molecular Weight: 358.8 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H11ClN2O3S/c18-12-4-1-10(2-5-12)13-8-24-17(19-13)20-16(21)11-3-6-14-15(7-11)23-9-22-14/h1-8H,9H2,(H,19,20,21)
• InChI Key: NWUHHRUARMUNFS-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)Cl

Description

N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide, commonly known as CTB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTB belongs to the family of thiazole derivatives and has been shown to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of CTB is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. CTB has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. CTB has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in energy homeostasis and may have potential applications in the treatment of metabolic diseases such as diabetes.
Biochemical and Physiological Effects:
CTB has been shown to possess various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. CTB has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which play a key role in inflammation. CTB has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. In addition, CTB has been shown to induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

One of the main advantages of CTB in lab experiments is its high potency and selectivity. CTB has been shown to have a high affinity for its target proteins, which makes it an ideal candidate for studying various signaling pathways in cells. However, one of the limitations of CTB is its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on CTB. One potential direction is to study its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another potential direction is to study its potential applications in the treatment of metabolic diseases such as diabetes. In addition, further research is needed to fully understand the mechanism of action of CTB and its potential applications in various fields of medicine.

Synthesis Methods

The synthesis of CTB involves the reaction of 4-chlorobenzylamine with 2-bromoacetic acid to form 4-chlorobenzyl-2-bromoacetamide, which is then reacted with 2-aminothiazole to form the final product, CTB.

Scientific Research Applications

CTB has been extensively studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and immunology. In oncology, CTB has been shown to possess anticancer properties by inducing apoptosis (programmed cell death) in cancer cells. In neurology, CTB has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. In immunology, CTB has been shown to modulate the immune system and may have potential applications in the treatment of autoimmune diseases.